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For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Epicanadensene is a naturally occurring diterpenoid compound. This technical guide

provides a comprehensive overview of its chemical identity, including its IUPAC name and

known synonyms. While specific experimental data for 5-Epicanadensene is not readily

available in the public domain, this document outlines the general experimental protocols for

the isolation and characterization of similar taxane diterpenoids from its natural source, Taxus

sumatrana. Furthermore, it discusses the potential biological activities of this class of

compounds, drawing from research on closely related diterpenoids.

Chemical Identity
IUPAC Name: [(2R,3Z,5S,7S,8E,10S,11R,13S)-2,3,5,10-tetraacetyloxy-7-hydroxy-8-

(hydroxymethyl)-4,14,15,15-tetramethyl-13-bicyclo[9.3.1]pentadeca-1(14),3,8-trienyl] acetate[1]

CAS Number: 220384-17-8[1]

Molecular Formula: C30H42O12[1]

Synonyms: While no widely used common synonyms for 5-Epicanadensene have been

identified, a potential alternative systematic name is: [(1R,2S,3E,5S,7S,8Z,10R,13S)-2,7,9,10-
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tetraacetyloxy-5-hydroxy-4-(hydroxymethyl)-8,12,15,15-tetramethyl-13-bicyclo[9.3.1]pentadeca-

3,8,11-trienyl] acetate.

Physicochemical Properties
Detailed and experimentally verified quantitative data for 5-Epicanadensene is scarce in

published literature. The table below summarizes the basic calculated properties.

Property Value Source

Molecular Weight 594.65 g/mol Calculated

Chemical Class Diterpenoid BOC Sciences[1]

Natural Source Taxus sumatrana ScreenLib ChemFaces

Experimental Protocols
Specific experimental protocols for the isolation and characterization of 5-Epicanadensene are

not explicitly detailed in the available literature. However, based on numerous studies on the

phytochemical analysis of Taxus sumatrana, a general methodology can be outlined.

General Isolation and Purification of Taxane Diterpenoids from Taxus sumatrana

The isolation of taxane diterpenoids from Taxus sumatrana typically involves the following

steps:

Extraction: The air-dried and powdered plant material (usually leaves and stems) is extracted

with a suitable organic solvent, such as methanol or acetone, at room temperature. This

process is often repeated multiple times to ensure exhaustive extraction.

Partitioning: The resulting crude extract is then suspended in water and partitioned

successively with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl

acetate, to separate compounds based on their polarity.

Chromatography: The fractions obtained from partitioning are subjected to a series of

chromatographic techniques for further separation and purification.
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Column Chromatography: Silica gel column chromatography is commonly used for the

initial separation of the complex mixtures.

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a powerful

tool for the final purification of individual diterpenoids.

Structure Elucidation

The chemical structure of isolated diterpenoids is typically determined using a combination of

spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR are used to

determine the carbon-hydrogen framework of the molecule. 2D NMR techniques such as

COSY, HMQC, and HMBC are employed to establish the connectivity between protons and

carbons.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact

molecular weight and elemental composition of the compound.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of specific

functional groups, such as hydroxyl (-OH), carbonyl (C=O), and acetate groups.

X-ray Crystallography: In cases where a suitable crystal can be obtained, single-crystal X-ray

diffraction provides the unambiguous three-dimensional structure of the molecule.

The following diagram illustrates a generalized workflow for the isolation and identification of

diterpenoids from Taxus sumatrana.
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A generalized workflow for the isolation and characterization of diterpenoids.

Potential Biological Activity and Signaling Pathways
While there is no specific research on the biological activity of 5-Epicanadensene, numerous

studies have demonstrated that taxane diterpenoids isolated from Taxus species possess

significant cytotoxic and anti-cancer properties.

Several diterpenoids from Taxus sumatrana have been reported to exhibit cytotoxicity against

various human cancer cell lines, including:

Lung carcinoma

Breast cancer

Colon adenocarcinoma

Prostate cancer

The primary mechanism of action for many well-known taxane diterpenoids, such as Paclitaxel

(Taxol), involves the stabilization of microtubules. This disruption of microtubule dynamics leads

to cell cycle arrest at the G2/M phase and ultimately induces apoptosis (programmed cell

death). It is plausible that 5-Epicanadensene, as a member of the taxane diterpenoid family,

may exert its biological effects through a similar mechanism.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15595365?utm_src=pdf-body-img
https://www.benchchem.com/product/b15595365?utm_src=pdf-body
https://www.benchchem.com/product/b15595365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a simplified hypothetical signaling pathway for the induction of

apoptosis by a taxane diterpenoid.
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A hypothetical pathway for taxane-induced apoptosis.

Conclusion
5-Epicanadensene is a complex diterpenoid with a well-defined chemical structure. While

specific experimental and biological data for this particular compound are limited, its structural

relationship to other bioactive taxane diterpenoids from Taxus sumatrana suggests its potential

as a cytotoxic agent. Further research is warranted to isolate and characterize 5-
Epicanadensene fully, determine its biological activity, and elucidate its mechanism of action.

The general protocols and hypothetical pathways presented in this guide provide a framework

for future investigations into this and other related natural products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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